Cas no 58249-68-6 (Benzo[d]thiazol-5-yl acetate)

• Product Name: Benzo[d]thiazol-5-yl acetate
• CAS No: 58249-68-6
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 876994
• Update Time: 2023-08-02

Benzo[d]thiazol-5-yl acetate Chemical and Physical Properties

Names and Identifiers

• 5-Benzothiazolol,acetate(ester)(9CI)
• benzo[d]thiazol-5-yl acetate
• Benzo[d]thiazol-5-yl acetate

• Inchi： 1S/C9H7NO2S/c1-6(11)12-7-2-3-9-8(4-7)10-5-13-9/h2-5H,1H3
• InChI Key： ZGXJCIUFKKUQQV-UHFFFAOYSA-N
• SMILES： S1C=NC2C=C(C=CC1=2)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Topological Polar Surface Area: 67.4